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Compound of Interest

Compound Name: Ethyl 5-ethoxy-2-hydroxybenzoate

CAS No.: 14160-70-4

Cat. No.: B087851 Get Quote

CAS: 14160-70-4[1][2]

Executive Summary & Chemical Profile
Objective: To establish a standardized, compliant, and safety-critical workflow for the disposal

of Ethyl 5-ethoxy-2-hydroxybenzoate (Ethyl 5-ethoxysalicylate).

Operational Context: As a Senior Application Scientist, I emphasize that disposal is not merely

"throwing away" a substance; it is the final step of the chemical lifecycle, requiring the same

rigor as synthesis. This compound contains a phenolic hydroxyl group and an ether moiety on a

benzoate scaffold. Improper disposal risks aquatic toxicity and regulatory non-compliance

(RCRA).
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Property Specification Operational Implication

CAS Number 14160-70-4
Use for waste manifesting and

inventory tracking.[1]

Molecular Formula
Organic, non-halogenated.[1]

[3]

Physical State Solid (Crystalline)
Requires solid waste stream

unless dissolved.[1]

Melting Point 63-67 °C
Store cool; low risk of melting

in standard waste bins.[1]

Solubility
Soluble in organic solvents

(EtOH, DMSO)

Dictates liquid waste

segregation (Organic vs.

Aqueous).[1]

Flash Point >100 °C (Predicted)
Likely non-flammable (non-

D001) but combustible.[1]

Hazard Classification (GHS)
Based on structural analogs (Salicylate Esters) and available SDS data:

H302: Harmful if swallowed.[4][5][6]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][6]

H412: Harmful to aquatic life with long-lasting effects.[1][4]

Pre-Disposal Segregation Strategy
The Causality of Segregation: Effective waste management relies on chemical compatibility.

Ethyl 5-ethoxy-2-hydroxybenzoate possesses a phenolic hydrogen (pKa ~10) and an ester

linkage.[1]
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Avoid Strong Bases: The ester group is susceptible to hydrolysis, and the phenol can form

phenolate salts, potentially altering the waste's pH or solubility profile unexpectedly.

Avoid Strong Oxidizers: The ethoxy ether linkage and the electron-rich aromatic ring are

susceptible to oxidation. Mixing with strong oxidizers (e.g., Nitric acid, Peroxides) in a waste

container can lead to exothermic runaway reactions.

Waste Stream Designation
Stream A (Pure Substance): Non-Halogenated Organic Solid Waste.

Stream B (In Solution): Non-Halogenated Organic Solvent Waste (unless dissolved in

DCM/Chloroform).

Stream C (Contaminated Debris): Hazardous Solid Debris (gloves, weigh boats).

Detailed Disposal Workflows
Workflow 1: Disposal of Pure Solid (Expired or Surplus)
Scenario: You have a vial of expired solid material (CAS 14160-70-4).

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1]

Ensure the lid has a chemically resistant liner (Teflon/PTFE).

Labeling: Apply a "Hazardous Waste" label.

Constituents: Write "Ethyl 5-ethoxy-2-hydroxybenzoate" (Do not use abbreviations).

Hazards: Check "Toxic" and "Irritant".[6][7]

Transfer: Transfer the solid directly into the container. Do not dissolve it in solvent solely for

disposal purposes unless required by your facility's specific incinerator protocols (minimizes

solvent waste volume).

Satellite Accumulation: Store in the designated Satellite Accumulation Area (SAA) until

pickup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b087851?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/S0011_EU_6N.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow 2: Disposal of Liquid Solutions (Mother
Liquors/Reaction Mixtures)
Scenario: The compound is dissolved in Ethanol or Ethyl Acetate.

Solvent Check: Confirm the solvent identity.

If Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.

If Non-Halogenated (Methanol, Acetone, DMSO): Segregate into Non-Halogenated Waste.

pH Check: Ensure the solution pH is between 5 and 9. If the reaction mixture was basic,

neutralize carefully with dilute acid to prevent hydrolysis-induced heat generation in the

drum.

Bulking: Pour into the appropriate 5-gallon safety can or carboy.

Critical Step: Leave at least 10% headspace to accommodate thermal expansion.

Workflow 3: Spill Cleanup Procedure
Scenario: 5g of solid powder spills on the benchtop.

Isolate: Mark the area. Don PPE (Nitrile gloves, safety goggles, lab coat).

Contain: Gently cover the spill with a paper towel to prevent dust dispersion.

Clean:

Dampen a wipe with water or ethanol (to solubilize the ester).

Wipe the area from the outside in.

Disposal: Place the contaminated wipes and gloves into a clear plastic bag, seal it, and place

it inside the Hazardous Solid Debris container.

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for segregating this specific compound.
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Protocol Logic

Waste: Ethyl 5-ethoxy-2-hydroxybenzoate

Physical State?

Solid (Pure/Debris)

Powder/Wipes

Liquid (Solution)

Dissolved

Dispose: Solid Hazardous Waste
(Tag: Toxic/Irritant)

Bag & Tag

Solvent Type?

Non-Halogenated Solvent

EtOH, EtOAc, DMSO

Halogenated Solvent
(DCM, CHCl3)

Chlorinated

Dispose: Non-Halo Organic Waste
(Tag: Flammable/Toxic)

Dispose: Halogenated Organic Waste
(Tag: Toxic)

*Never mix with Oxidizers*

Click to download full resolution via product page

Caption: Decision tree for segregating Ethyl 5-ethoxy-2-hydroxybenzoate waste based on

physical state and solvent carrier.

Regulatory Compliance (RCRA & EPA)[1]
Waste Characterization
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Under US EPA Resource Conservation and Recovery Act (RCRA), this compound is not a P-

listed or U-listed waste (unlike its parent compound Phenol, U188) [1]. However, the generator

is responsible for determining if the waste exhibits hazardous characteristics.

Ignitability (D001): Unlikely for the pure solid, but highly probable if dissolved in flammable

solvents (Ethanol/Acetone).

Toxicity (D004-D043): Not a TCLP regulated contaminant, but aquatic toxicity suggests it

should not be disposed of via sanitary sewer (drain disposal is strictly prohibited) [2].

Documentation
Safety Data Sheet (SDS): Maintain an accessible SDS for CAS 14160-70-4 in the lab.

Waste Manifest: When the waste is removed by a contractor (e.g., Clean Harbors, Veolia),

ensure the manifest lists the primary constituents. For mixtures, "Organic Waste Liquid,

N.O.S.[1][3][8] (Ethyl 5-ethoxy-2-hydroxybenzoate, Ethanol)" is a standard nomenclature.

[1]

References
United States Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. RCRA Orientation Manual. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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